Cas no 16285-55-5 (4,6-dichloro-5-(2-chloroethyl)-2-(methylthio)pyrimidine)

• Product Name: 4,6-dichloro-5-(2-chloroethyl)-2-(methylthio)pyrimidine
• CAS No: 16285-55-5
• MF: C₇H₇Cl₃N₂S
• MW: 257.567877054214
• CID: 2143198
• PubChem ID: 86180702
• Update Time: 2025-04-21

4,6-dichloro-5-(2-chloroethyl)-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-(2-chloroethyl)-2-(methylthio)pyrimidine
• SCHEMBL4848080
• DB-305293
• 16285-55-5
• GVPOUARKWLRVJJ-UHFFFAOYSA-N

• Inchi： 1S/C7H7Cl3N2S/c1-13-7-11-5(9)4(2-3-8)6(10)12-7/h2-3H2,1H3
• InChI Key： GVPOUARKWLRVJJ-UHFFFAOYSA-N
• SMILES： ClCCC1=C(N=C(N=C1Cl)SC)Cl

Computed Properties

• Exact Mass: 255.939552Da
• Monoisotopic Mass: 255.939552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų